Cas no 101126-67-4 (Dibenzo[b,e][1,4]dioxin,1,3,7,8-tetrachloro-2-nitro-)

• Product Name: Dibenzo[b,e][1,4]dioxin,1,3,7,8-tetrachloro-2-nitro-
• CAS No: 101126-67-4
• MF: C₁₂H₃Cl₄NO₄
• MW: 366.968519449234
• CID: 149066
• PubChem ID: 149104
• Update Time: 2025-04-19

Dibenzo[b,e][1,4]dioxin,1,3,7,8-tetrachloro-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin,1,3,7,8-tetrachloro-2-nitro-
• 1,3,7,8-tetrachloro-2-nitrodibenzo-p-dioxin
• 1,3,7,8-Tetrachloro-2-nitrooxanthrene
• DIBENZO(B,E)(1,4)DIOXIN, 1,3,7,8-TETRACHLORO-2-NITRO-
• 2-Nitro-1,3,7,8-tetrachlorodibenzo-p-dioxin
• 101126-67-4
• CHEMBL352987
• DTXSID60143745
• UNII-7U1CSL8H7N
• CCRIS 2668
• 7U1CSL8H7N

• Inchi： 1S/C12H3Cl4NO4/c13-4-1-7-8(2-5(4)14)21-12-9(20-7)3-6(15)11(10(12)16)17(18)19/h1-3H
• InChI Key： YCAPHOOJTVTGBO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2=C1OC1C=C(C(=CC=1O2)Cl)Cl)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 364.88179
• Monoisotopic Mass: 364.882
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.765
• Boiling Point: 488°C at 760 mmHg
• Flash Point: 248.9°C
• Refractive Index: 1.679
• PSA: 61.6
• LogP: 6.62960